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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908 Get Quote

Application Notes and Protocols for Butyl
Propionate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of butyl
propionate in a laboratory setting. Adherence to these protocols is crucial for ensuring

personnel safety and maintaining the integrity of experimental procedures.

Quantitative Data
The following tables summarize the key physical, chemical, and safety properties of butyl
propionate.

Table 1: Physical and Chemical Properties of Butyl Propionate
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Property Value References

Molecular Formula C₇H₁₄O₂ [1][2]

Molar Mass 130.187 g/mol [1]

Appearance Colorless liquid [1][3]

Odor Apple-like, fruity [1][2]

Boiling Point 146.8 °C (296.2 °F) [1]

Melting Point -89 °C (-128 °F) [1]

Flash Point
32 °C (90 °F) to 38.3 °C (101.0

°F)
[1][4]

Density 0.8754 g/cm³ [1]

Vapor Density 4.5 (air = 1) [1][2]

Vapor Pressure 0.589 kPa (at 20 °C) [1]

Solubility in Water 1.5 mg/mL at 20 °C (poor) [1]

Autoignition Temperature 425 °C (797 °F) [1]

Table 2: Safety and Handling Information for Butyl Propionate
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Parameter Recommendation References

GHS Pictograms GHS02: Flammable [5]

GHS Signal Word Warning [4][5]

Hazard Statements
H226: Flammable liquid and

vapor.
[5]

Personal Protective Equipment

(PPE)

Safety glasses with side

shields or goggles, chemical-

resistant gloves (tested to EN

374), protective clothing.

[4][5][6]

Incompatible Materials

Strong oxidizing acids, strong

bases, mineral acids, alkali

metals (e.g., lithium, sodium,

potassium).

[1][7][8][9]

Storage Conditions

Store in a tightly sealed

container in a cool, dry, well-

ventilated area away from

heat, sparks, open flames, and

other ignition sources. Protect

from sunlight.

[4][5][10]

Fire Extinguishing Media

Dry chemical, carbon dioxide

(CO₂), water spray, or alcohol-

resistant foam.

[11][12]

Disposal

Dispose of as hazardous

waste in accordance with local,

regional, and national

regulations. May be

incinerated in a chemical

incinerator with an afterburner

and scrubber.

[4][9][13]
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General Handling and Storage Protocol
This protocol outlines the standard procedures for the safe handling and storage of butyl
propionate in a laboratory environment.

Materials:

Butyl propionate

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile, neoprene)

Lab coat

Fume hood

Tightly sealed, properly labeled storage containers

Spill kit (absorbent material, such as dry clay, sand, or commercial sorbents)[4]

Procedure:

Personal Protective Equipment (PPE): Before handling butyl propionate, ensure all

required PPE is worn correctly. This includes safety glasses with side shields or goggles,

chemical-resistant gloves, and a lab coat.[4][5]

Ventilation: All handling of butyl propionate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation of vapors.[5][8]

Avoiding Ignition Sources: Butyl propionate is a flammable liquid.[1][5] Keep it away from

all sources of ignition, including open flames, hot surfaces, sparks, and static discharge.[5][8]

[14] "No smoking" policies must be strictly enforced in areas where it is handled and stored.

[5][8]

Grounding and Bonding: To prevent the buildup of static electricity, which can be an ignition

source, ground and bond containers and receiving equipment during transfer.[4][5] Use non-

sparking tools when opening or handling containers.[5][14]
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Dispensing: When transferring butyl propionate, do so slowly and carefully to avoid

splashing. Use appropriate dispensing equipment.

Storage:

Store butyl propionate in a tightly closed, properly labeled container.[5][10]

The storage area must be cool, dry, and well-ventilated.[5][10]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[1][7]

Protect containers from direct sunlight.[5]

Spill Response:

In the event of a small spill, eliminate all ignition sources from the immediate area.[4][11]

Absorb the spill with an inert, non-combustible material such as dry clay, sand, or a

commercial sorbent.[4][11]

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal as hazardous waste.[4][11]

For large spills, evacuate the area and follow emergency procedures.[11]

Disposal: Dispose of unused butyl propionate and contaminated materials as hazardous

waste in accordance with all applicable federal, state, and local regulations.[4][9][13] Do not

pour down the drain.[4]

Protocol for Use as a Solvent in a Non-Reactive
Application
This protocol describes a general procedure for using butyl propionate as a solvent for a non-

reactive compound.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.chemicalbull.com/products/butyl-propionate
https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.chemicalbull.com/products/butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
http://www.olaughlinco.com/uploads/202408/28/SDS_BUTYL%20PROPIONATE%20NATURAL%20CCV3.pdf
https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://cameochemicals.noaa.gov/chemical/2741
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://cameochemicals.noaa.gov/chemical/2741
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://cameochemicals.noaa.gov/chemical/2741
https://cameochemicals.noaa.gov/chemical/2741
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://nj.gov/health/eoh/rtkweb/documents/fs/0295.pdf
https://www.lookchem.com/casno590-01-2.html
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butyl propionate

Compound to be dissolved

Glassware (e.g., beaker, flask)

Stir plate and stir bar

Appropriate PPE (as listed in 2.1)

Fume hood

Procedure:

Preparation: Set up the necessary glassware and stir plate inside a chemical fume hood.

Ensure the fume hood is operating correctly.

Dispensing Solute: Carefully weigh and add the desired amount of the compound to be

dissolved into the glassware.

Adding Butyl Propionate:

Following the general handling procedures (Section 2.1), measure the required volume of

butyl propionate.

Slowly add the butyl propionate to the glassware containing the solute.

Dissolution:

Place the glassware on the stir plate and add a stir bar.

Begin stirring to facilitate the dissolution of the compound. Gentle heating may be applied

if necessary, but extreme caution must be taken to stay well below the flashpoint of butyl
propionate and to avoid any potential ignition sources.

Use of Solution: Once the solute is fully dissolved, the solution is ready for its intended use in

the subsequent experimental steps.
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Post-Procedure:

All glassware that has come into contact with butyl propionate should be cleaned

appropriately or disposed of as hazardous waste.

Any unused solution should be stored in a tightly sealed and properly labeled container,

following the storage guidelines in Section 2.1.

Dispose of waste butyl propionate and solutions containing it as hazardous waste.[9][13]

Visualized Workflows
The following diagrams illustrate key procedural workflows for the safe handling of butyl
propionate.
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Start: Receive Butyl Propionate

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources and Incompatibles

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Certified Chemical Fume Hood

Dispense and Use Butyl Propionate
(Grounding/Bonding, Non-Sparking Tools)

Spill Occurs

Accident

Dispose of Waste
(Unused chemical, contaminated materials)

as Hazardous Waste

Normal Workflow

Follow Spill Response Protocol
(Absorb with Inert Material, Collect Waste)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Butyl Propionate.
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Butyl Propionate Storage

Cool and Dry Location Well-Ventilated Area Tightly Sealed Container Away from Heat/Sparks/Flames Away from Strong Oxidizers Protect from Sunlight

Click to download full resolution via product page

Caption: Key Storage Requirements for Butyl Propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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